Vascular Dementia

Description

Vascular dementia is a cognitive impairment resulting from brain damage caused by reduced blood flow. This can occur due to strokes (ischemic or hemorrhagic), transient ischemic attacks (TIAs), or chronic small vessel disease. Symptoms vary depending on the affected brain regions but commonly include problems with executive function, processing speed, attention, and memory, often presenting with a stepwise decline rather than a gradual progression. It is the second most common form of dementia after Alzheimer's disease.